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Cat. No.: B1295585 Get Quote

Abstract
This technical guide provides a comprehensive overview of 2-Cyclopentylhexanoic acid, a

saturated fatty acid characterized by a cyclopentyl ring at the alpha-position of a hexanoic acid

chain. While specific research on this particular molecule is limited, this document synthesizes

available data, theoretical predictions, and established knowledge of structurally related

compounds to offer a detailed resource for researchers, scientists, and professionals in drug

development. The guide covers the compound's physicochemical properties, proposes a

rational synthesis pathway, explores its potential biological significance and applications by

drawing parallels with related cyclopentyl and cyclopentenyl fatty acids, and provides a

theoretical analysis of its spectroscopic characteristics. This document is intended to serve as a

foundational reference to stimulate and support further investigation into this and similar

lipophilic molecules.

Introduction and Molecular Overview
2-Cyclopentylhexanoic acid (IUPAC name: 2-cyclopentylhexanoic acid; CAS Number:

5623-89-2) is a carboxylic acid with the molecular formula C₁₁H₂₀O₂ and a molecular weight of

184.28 g/mol .[1] Its structure features a five-membered cyclopentyl ring directly attached to the

alpha-carbon of a six-carbon hexanoic acid chain. This unique combination of a cyclic alkyl

group and a linear carboxylic acid moiety imparts specific physicochemical properties that are

of interest in various fields, from materials science to pharmacology.
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The presence of the bulky cyclopentyl group at the α-position introduces steric hindrance

around the carboxylic acid function, which can influence its reactivity and intermolecular

interactions. Furthermore, the overall lipophilicity of the molecule, contributed by the C11

aliphatic structure, suggests potential for interaction with biological membranes and

hydrophobic pockets of proteins.

This guide will delve into the technical details of 2-Cyclopentylhexanoic acid, providing a

solid foundation for its synthesis, characterization, and potential exploration in research and

development.

Physicochemical Properties
Experimental data for 2-Cyclopentylhexanoic acid is not extensively reported in the public

domain. Therefore, the following table includes computed properties from reliable chemical

databases, supplemented with experimental data from closely related analogs,

cyclopentanecarboxylic acid and cyclopentylacetic acid, to provide a reasonable estimation of

its physical characteristics.[2][3][4][5][6]
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Property
Value (2-
Cyclopentylhexano
ic acid)

Comparison with
Analogs

Source

Molecular Formula C₁₁H₂₀O₂ - [1]

Molecular Weight 184.28 g/mol - [1]

Appearance

Colorless to pale

yellow liquid

(Predicted)

Cyclopentanecarboxyl

ic acid and

Cyclopentylacetic acid

are colorless liquids or

low-melting solids.[2]

[3]

-

Boiling Point
Estimated: 260-280

°C at 760 mmHg

Cyclopentylacetic

acid: 226-230 °C[2];

Cyclohexaneacetic

acid: 242-243 °C[5]

-

Melting Point < 0 °C (Predicted)

Cyclopentylacetic

acid: 12-14 °C[6];

Cyclopentanecarboxyl

ic acid: -7 °C[3]

-

Density
Estimated: 0.98 - 1.02

g/mL at 25 °C

Cyclopentylacetic

acid: 1.022 g/mL at 25

°C[6];

Cyclopentanecarboxyl

ic acid: 1.051 g/cm³[3]

-

Solubility

Insoluble in water;

Soluble in organic

solvents like

chloroform, methanol,

and diethyl ether

(Predicted)

Cyclopentylacetic acid

is insoluble in water

and soluble in organic

solvents.[2]

-

pKa 4.8 - 5.0 (Predicted)
Cyclopentylacetic

acid: ~4.85[6]
-
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XLogP3 3.9 - [1]

Rationale for Estimations:

Boiling Point: The boiling point is expected to be higher than that of cyclopentylacetic acid

and cyclohexaneacetic acid due to the increased molecular weight and van der Waals forces

from the longer alkyl chain.

Melting Point: The introduction of a longer, flexible hexanoic acid chain may disrupt crystal

packing compared to the more compact analogs, leading to a lower predicted melting point.

Density: The density is anticipated to be slightly lower than or comparable to its shorter-chain

analogs.

Solubility and pKa: The solubility profile and acidity are expected to be similar to other

medium-chain fatty acids, with the carboxylic acid group conferring slight polarity and acidic

properties.

Synthesis of 2-Cyclopentylhexanoic Acid: A
Proposed Experimental Protocol
A specific, validated synthesis protocol for 2-Cyclopentylhexanoic acid is not readily available

in the peer-reviewed literature. However, a robust and logical synthesis can be designed based

on the well-established α-alkylation of carboxylic acid enolates. The following proposed

protocol utilizes cyclopentylacetic acid as a readily available starting material.

Synthesis Workflow Diagram
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Step 1: Deprotonation

Step 2: Alkylation

Step 3: Work-up and Purification

Cyclopentylacetic Acid
Lithium Enolate IntermediateDeprotonation

Lithium Diisopropylamide (LDA)
in THF, -78 °C

Alkylated Intermediate

SN2 Attack

1-Iodobutane

2-Cyclopentylhexanoic Acid

Protonation

Aqueous Work-up (HCl) Purification (Distillation/Chromatography)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1295585?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyclopentylhexanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyclopentylhexanoic-acid
https://www.chembk.com/en/chem/Cyclopentylacetic%20acid
https://en.wikipedia.org/wiki/Cyclopentanecarboxylic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentylacetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexaneacetic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9286603.htm
https://www.benchchem.com/product/b1295585#what-is-2-cyclopentylhexanoic-acid
https://www.benchchem.com/product/b1295585#what-is-2-cyclopentylhexanoic-acid
https://www.benchchem.com/product/b1295585#what-is-2-cyclopentylhexanoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295585?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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